![molecular formula C16H14O6 B1245905 Quinquangulone](/img/structure/B1245905.png)
Quinquangulone
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Overview
Description
Quinquangulone is a natural product found in Senna quinquangulata with data available.
Scientific Research Applications
1. Antimicrobial Properties
Quinquangulone, a naphthopyrone derivative isolated from Cassia quinquangulata, has shown promising results in antimicrobial research. It exhibits activity against Staphylococcus aureus and methicillin-resistant S. aureus, with minimum inhibitory concentrations (MICs) demonstrating its effectiveness (Li et al., 2001). Additionally, other compounds like quinquangulin have been reported for their antimycobacterial properties, with significant activity against Mycobacterium tuberculosis (Graham et al., 2004).
2. Antioxidant Activity
The antioxidant potential of compounds from plants related to this compound, such as Vitis quinquangularis, has been studied. Proanthocyanidins from the seeds of this plant showed strong free radical scavenging effects, indicating substantial antioxidant activity (Yan-sheng, 2008).
3. Hepatoprotective Effects
Research on Eriocaulon quinquangulare, a plant species related to this compound, has shown hepatoprotective activity. This is indicated by the significant decrease in ALT, AST, and LDH release in ethanol-induced liver toxicity models, suggesting its potential in treating liver disorders (Fernando & Soysa, 2016).
Properties
Molecular Formula |
C16H14O6 |
---|---|
Molecular Weight |
302.28 g/mol |
IUPAC Name |
5,9-dihydroxy-8-methoxy-2,9-dimethylbenzo[g]chromene-4,6-dione |
InChI |
InChI=1S/C16H14O6/c1-7-4-9(17)14-11(22-7)5-8-13(15(14)19)10(18)6-12(21-3)16(8,2)20/h4-6,19-20H,1-3H3 |
InChI Key |
BBYBQQJQBBMKBQ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=O)C2=C(O1)C=C3C(=C2O)C(=O)C=C(C3(C)O)OC |
synonyms |
quinquangulone |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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